Cas no 80830-42-8 (Rentiapril)

• Product Name: Rentiapril
• CAS No: 80830-42-8
• MF: C₁₃H₁₅NO₄S₂
• MW: 313.392501115799
• CID: 724246
• PubChem ID: 71244
• Update Time: 2025-07-15

Rentiapril Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-(2-hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-, (2R,4R)-
• Rentiapril
• DE-040
• Fentiapril
• Prescrin
• SA-446
• (2R,4R)-2-(2-Hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-4-thiazolidinecarboxylic acid (ACI)
• 4-Thiazolidinecarboxylic acid, 2-(2-hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-, (2R-cis)- (ZCI)
• SA 446
• AKOS030530778
• CS-0025839
• (2R,4R)-2-(2-hydroxyphenyl)-3-(3-sulfanylpropanoyl)-1,3-thiazolidine-4-carboxylic acid
• RENTIAPRIL [JAN]
• HY-106446
• SCHEMBL294980
• CHEMBL309962
• BDBM50406931
• DTXSID80230646
• NS00120510
• (2R,4R)--2--(2--hydroxyphenyl) --3--(3--mercaptopropionyl)--4--thiazolidinecarboxylic acid
• Rentiaprilum [Latin]
• MS-24589
• Rentiapril [INN]
• UNII-D0TAM1017B
• CCRIS 2341
• G12772
• Rentiaprilum
• SA 466
• (2R,4R)-2-(o-Hydroxyphenyl)-3-(3-mercaptopropionyl)-4-thiazolidinecarboxylic acid
• (2R,4R)-2-(2-Hydroxyphenyl)-3-(3-mercaptopropanoyl)thiazolidine-4-carboxylic acid
• BRN 5762860
• 80830-42-8
• 4-Thiazolidinecarboxylic acid, 2-(2-hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-, (2R-cis)-
• DA-67154
• Q7313544
• BSHDUMDXSRLRBI-JOYOIKCWSA-N
• SA-446 racemate
• D0TAM1017B

• Inchi： 1S/C13H15NO4S2/c15-10-4-2-1-3-8(10)12-14(11(16)5-6-19)9(7-20-12)13(17)18/h1-4,9,12,15,19H,5-7H2,(H,17,18)/t9-,12+/m0/s1
• InChI Key： BSHDUMDXSRLRBI-JOYOIKCWSA-N
• SMILES： C(N1[C@H](C(=O)O)CS[C@@H]1C1C=CC=CC=1O)(=O)CCS

Computed Properties

• Exact Mass: 313.04400
• Monoisotopic Mass: 313.044249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3

Experimental Properties

• Color/Form: Solid
• Density: 1.3714 (rough estimate)
• Melting Point: 147°C (rough estimate)
• Boiling Point: 553.7°C at 760 mmHg
• Flash Point: 288.7°C
• Refractive Index: 1.6800 (estimate)
• Solubility: 生物体外In Vitro:DMSO溶解度200 mg/mL(638.18 mM;Need ultrasonic)
• PSA: 141.94000
• LogP: 1.67720
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Rentiapril Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：-20°C, protect from light, stored under nitrogen * In solvent溶液中 : -80°C, 6 months月; -20°C, 1 month月 (protect from light, stored under nitrogen)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Rentiapril

Introduction to Rentiapril and CAS No. 80830-42-8

Rentiapril, a compound with the chemical name 1-[N-(3-sulfopropyl)-N'-[(1S)-1-ethoxy-carbonyl-3-phenylpropyl]guanidino]-3-phenylpropan-1-one, is a significant molecule in the field of pharmaceutical chemistry. Its CAS number, CAS No. 80830-42-8, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its potential applications in medicinal chemistry and its role in the development of novel therapeutic agents.

The structure of Rentiapril encompasses several key functional groups that contribute to its pharmacological properties. The presence of a sulfonate group and a guanidine moiety enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Furthermore, the combination of a phenyl ring and an ethoxy-carbonyl group provides the necessary steric and electronic properties for interactions with biological targets.

In recent years, there has been growing interest in Rentiapril due to its potential as a precursor in the synthesis of angiotensin-converting enzyme (ACE) inhibitors. ACE inhibitors are widely used in the management of hypertension and heart failure, making Rentiapril a valuable compound in drug discovery pipelines. The latest research indicates that derivatives of Rentiapril exhibit promising activity in preclinical models, suggesting their therapeutic potential.

One of the most compelling aspects of Rentiapril is its role in the development of next-generation cardiovascular drugs. Studies have shown that modifications to the sulfonate and guanidine groups can significantly enhance the efficacy and selectivity of ACE inhibitors. This has led to the exploration of novel analogs that may offer improved pharmacokinetic profiles and reduced side effects compared to existing medications.

The synthesis of Rentiapril involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring high purity for subsequent pharmaceutical applications.

From a computational chemistry perspective, Rentiapril has been extensively studied using molecular modeling techniques. These studies aim to understand its binding interactions with biological targets at an atomic level. The insights gained from these simulations have guided the design of more potent and selective drug candidates derived from Rentiapril's core structure.

The pharmacological evaluation of Rentiapril has revealed several interesting properties. In vitro assays have demonstrated its ability to inhibit ACE activity effectively, comparable to some clinically used ACE inhibitors. Additionally, preliminary in vivo studies suggest that Rentiapril-based compounds exhibit good oral bioavailability and target specificity, which are crucial factors for successful drug development.

Future research directions for Rentiapril include exploring its potential as a scaffold for drug discovery in other therapeutic areas beyond cardiovascular diseases. The unique structural features of this compound make it an attractive candidate for developing treatments for conditions such as inflammation and metabolic disorders. Collaborative efforts between synthetic chemists and biologists are essential to realize these possibilities.

The regulatory landscape for new pharmaceutical compounds like Rentiapril is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous safety testing is mandatory before any new drug can reach the market. The growing body of preclinical data on Rentiapril supports its potential as a lead compound for further development, provided that regulatory hurdles are successfully navigated.

In conclusion, Rentiapril (CAS No. 80830-42-8) represents a promising area of research in pharmaceutical chemistry. Its unique structure, combined with its potential as an intermediate in drug synthesis, positions it as a valuable asset in the quest for novel therapeutic agents. Ongoing studies continue to uncover new applications and refine synthetic methodologies, ensuring that Rentiapril remains at the forefront of medicinal chemistry innovation.